Cas no 2226905-35-5 (8-Hydroxy-9-methyl-3,4-dihydrobenzo[b]oxepin-5(2H)-one)

• Product Name: 8-Hydroxy-9-methyl-3,4-dihydrobenzo[b]oxepin-5(2H)-one
• CAS No: 2226905-35-5
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 4641004
• PubChem ID: 134521178
• Update Time: 2024-03-01

8-Hydroxy-9-methyl-3,4-dihydrobenzo[b]oxepin-5(2H)-one Chemical and Physical Properties

Names and Identifiers

• 8-Hydroxy-9-methyl-3,4-dihydrobenzo[b]oxepin-5(2H)-one

• Inchi： 1S/C11H12O3/c1-7-9(12)5-4-8-10(13)3-2-6-14-11(7)8/h4-5,12H,2-3,6H2,1H3
• InChI Key： GBLXHCODPMOMTB-UHFFFAOYSA-N
• SMILES： O1C2=C(C)C(O)=CC=C2C(=O)CCC1

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų